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Introduction

Pridinol is a centrally acting muscle relaxant and antiparkinsonian agent that functions as a
muscarinic acetylcholine receptor antagonist.[1][2] Its therapeutic efficacy relies on accurate
guantification in pharmaceutical formulations. This application note details a validated UV-Vis
spectrophotometric method for the quantitative analysis of Pridinol, offering a simple, cost-
effective, and rapid alternative to chromatographic techniques for quality control and research
purposes. The method is based on the maximum absorbance of Pridinol mesylate at 258 nm.

[31[41[5][6]

Principle of the Method

UV-Vis spectrophotometry quantifies the concentration of an analyte in a solution by measuring
its absorbance of light at a specific wavelength. Pridinol exhibits a distinct absorption maximum
in the UV region, which allows for its concentration to be determined using the Beer-Lambert
law. This law states that the absorbance of a solution is directly proportional to the
concentration of the analyte and the path length of the light through the solution.

Quantitative Data Summary

The following tables summarize the method validation parameters for the quantitative analysis
of Pridinol Mesylate using UV-Vis spectrophotometry. The data is compiled from studies
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involving the simultaneous determination of Pridinol Mesylate with other active pharmaceutical

ingredients.

Parameter Reported Value

Reference

Maximum Wavelength (Amax) 258 nm

[4]

Solvent Absolute Ethanol [4]
Method Linearity Range (pg/mL) Recovery (%)
Q-Absorbance Ratio 14 - 56 100.64 + 0.36
Second Derivative

4.0-30.0 101.98 £ 0.11
Spectrophotometry
Zero-Order H-Point Standard N

N Not specified 100.4 + 0.545

Addition
Second Derivative H-Point -

Not specified 100.12 + 0.35

Standard Addition

Note: The data presented is derived from studies on the simultaneous analysis of Pridinol

Mesylate and Diclofenac Sodium.[3][4][7]

Experimental Protocols

This section provides a detailed protocol for the quantitative determination of Pridinol in a

sample using UV-Vis spectrophotometry.

Materials and Equipment

UV-Vis Spectrophotometer (double beam)

Quartz cuvettes (1 cm path length)

Volumetric flasks (10 mL, 25 mL, 50 mL, 100 mL)

Pipettes (various sizes)
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e Analytical balance
e Pridinol Mesylate reference standard

o Absolute Ethanol (analytical grade)

Preparation of Standard Stock Solution

o Accurately weigh 10 mg of Pridinol Mesylate reference standard.
o Transfer the weighed standard into a 100 mL volumetric flask.

e Dissolve the standard in approximately 70 mL of absolute ethanol by sonication or vigorous
shaking.

e Make up the volume to 100 mL with absolute ethanol to obtain a standard stock solution of
100 pg/mL.

Preparation of Working Standard Solutions and
Calibration Curve Construction

e From the standard stock solution, prepare a series of working standard solutions with
concentrations ranging from 4 pg/mL to 30 pg/mL.

o To prepare a 4 pg/mL solution, pipette 4 mL of the stock solution into a 100 mL volumetric
flask and dilute to the mark with absolute ethanol.

¢ Repeat this process to prepare solutions of 8, 12, 16, 20, 24, and 30 pg/mL.

o Set the UV-Vis spectrophotometer to measure absorbance at 258 nm.

» Use absolute ethanol as a blank to zero the instrument.

» Measure the absorbance of each working standard solution in a 1 cm quartz cuvette.

o Plot a calibration curve of absorbance versus concentration (ug/mL).
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Perform a linear regression analysis to obtain the equation of the line (y = mx + ¢) and the
correlation coefficient (R2). The R2 value should be > 0.999.

Sample Preparation

For a solid dosage form (e.g., tablet), accurately weigh and crush a representative sample.

Transfer an amount of the powdered sample equivalent to 10 mg of Pridinol Mesylate into a
100 mL volumetric flask.

Add approximately 70 mL of absolute ethanol and sonicate for 15 minutes to ensure
complete dissolution of the active ingredient.

Dilute to the mark with absolute ethanol and mix well.

Filter the solution through a suitable filter paper (e.g., Whatman No. 41) to remove any
insoluble excipients.

Dilute the filtrate with absolute ethanol to obtain a final concentration within the linearity
range of the calibration curve.

Sample Analysis

Measure the absorbance of the prepared sample solution at 258 nm using the UV-Vis
spectrophotometer, with absolute ethanol as the blank.

Calculate the concentration of Pridinol in the sample solution using the equation from the
linear regression of the calibration curve.

Calculate the amount of Pridinol in the original sample, taking into account the dilutions
made.

Method Validation

The described method should be validated according to the International Council for

Harmonisation (ICH) guidelines. Key validation parameters include:
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Linearity: Assessed by analyzing a series of concentrations to demonstrate a linear
relationship between absorbance and concentration.

Accuracy: Determined by recovery studies, where a known amount of standard is added to a
sample and the recovery is calculated.

Precision: Evaluated at different levels:
o Repeatability (Intra-day precision): Analysis of multiple samples on the same day.
o Intermediate Precision (Inter-day precision): Analysis of samples on different days.

Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but
not necessarily quantitated as an exact value.

Limit of Quantitation (LOQ): The lowest amount of analyte in a sample which can be
guantitatively determined with suitable precision and accuracy.

Specificity: The ability to assess unequivocally the analyte in the presence of components
which may be expected to be present.

Diagrams
Mechanism of Action of Pridinol
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Caption: Mechanism of action of Pridinol as a muscarinic acetylcholine receptor antagonist.

Experimental Workflow for Pridinol Quantification
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Caption: Experimental workflow for the UV-Vis spectrophotometric quantification of Pridinol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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